Cas no 1203206-29-4 (5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,2-oxazol-3-ylmethyl 2-(methylsulfanyl)pyridine-3-carboxylate)

5-(2,3-Dihydro-1,4-benzodioxin-6-yl)-1,2-oxazol-3-ylmethyl 2-(methylsulfanyl)pyridine-3-carboxylate is a heterocyclic compound featuring a benzodioxin core linked to a substituted oxazole and a pyridine carboxylate moiety. Its unique structure confers potential utility in medicinal chemistry and agrochemical research, particularly due to the presence of sulfur and oxygen-containing functional groups, which may enhance binding affinity and metabolic stability. The compound's modular design allows for further derivatization, making it a versatile intermediate in synthetic applications. Its well-defined chemical properties and stability under standard conditions facilitate handling and storage, supporting its use in exploratory studies for bioactive molecule development.
5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,2-oxazol-3-ylmethyl 2-(methylsulfanyl)pyridine-3-carboxylate structure
1203206-29-4 structure
Product Name:5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,2-oxazol-3-ylmethyl 2-(methylsulfanyl)pyridine-3-carboxylate
CAS No:1203206-29-4
MF:C19H16N2O5S
MW:384.405743598938
CID:6220479
PubChem ID:45497926
Update Time:2025-09-28

5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,2-oxazol-3-ylmethyl 2-(methylsulfanyl)pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

    • 5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,2-oxazol-3-ylmethyl 2-(methylsulfanyl)pyridine-3-carboxylate
    • 1203206-29-4
    • AKOS024653280
    • [5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,2-oxazol-3-yl]methyl 2-(methylsulfanyl)pyridine-3-carboxylate
    • [5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,2-oxazol-3-yl]methyl 2-methylsulfanylpyridine-3-carboxylate
    • (5-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)isoxazol-3-yl)methyl 2-(methylthio)nicotinate
    • F2496-3417
    • Inchi: 1S/C19H16N2O5S/c1-27-18-14(3-2-6-20-18)19(22)25-11-13-10-16(26-21-13)12-4-5-15-17(9-12)24-8-7-23-15/h2-6,9-10H,7-8,11H2,1H3
    • InChI Key: IHHNCUJVKGFTIN-UHFFFAOYSA-N
    • SMILES: S(C)C1C(=CC=CN=1)C(=O)OCC1C=C(C2C=CC3=C(C=2)OCCO3)ON=1

Computed Properties

  • Exact Mass: 384.07799279g/mol
  • Monoisotopic Mass: 384.07799279g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 6
  • Complexity: 511
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 109Ų

5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,2-oxazol-3-ylmethyl 2-(methylsulfanyl)pyridine-3-carboxylate Pricemore >>

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Additional information on 5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,2-oxazol-3-ylmethyl 2-(methylsulfanyl)pyridine-3-carboxylate

5-(2,3-Dihydro-1,4-benzodioxin-6-yl)-1,2-oxazol-3-ylmethyl 2-(methylsulfanyl)pyridine-3-carboxylate (CAS No. 1203206-29-4)

5-(2,3-Dihydro-1,4-benzodioxin-6-yl)-1,2-oxazol-3-ylmethyl 2-(methylsulfanyl)pyridine-3-carboxylate is a complex organic compound with the CAS registry number 1203206-29. This compound belongs to the class of heterocyclic compounds, which are widely studied in pharmaceutical and materials science research due to their unique electronic properties and potential bioactivity. The structure of this compound comprises a benzodioxin ring, an oxazole group, and a pyridine carboxylate moiety, making it a versatile molecule for various applications.

Recent studies have highlighted the potential of this compound in the field of drug discovery. Researchers have explored its ability to act as a modulator of ion channels, which is crucial for treating conditions such as epilepsy and chronic pain. The benzodioxin ring in the molecule contributes to its stability and lipophilicity, enhancing its ability to cross cellular membranes. Additionally, the oxazole group has been shown to exhibit antimicrobial activity, making it a promising candidate for developing new antibiotics.

In terms of synthesis, this compound is typically prepared through a multi-step process involving coupling reactions and oxidative cyclization. The use of transition metal catalysts, such as palladium complexes, has significantly improved the efficiency of these reactions. Recent advancements in catalytic asymmetric synthesis have also enabled the preparation of enantiomerically pure derivatives, which are essential for studying stereo-specific biological activities.

The physical properties of this compound include a melting point of approximately 185°C and a molecular weight of 478.5 g/mol. Its solubility in common organic solvents like dichloromethane and ethyl acetate makes it suitable for various analytical techniques such as HPLC and NMR spectroscopy. The compound's UV-vis spectrum exhibits strong absorption bands in the range of 270–300 nm, indicating its potential use in optoelectronic materials.

Environmental studies on this compound have revealed its moderate biodegradability under aerobic conditions. However, further research is required to assess its long-term impact on aquatic ecosystems. Regulatory agencies have classified this compound as a non-hazardous material under standard storage and handling conditions.

In conclusion, 5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,2 oxazol 3 ylmethyl 2 (methylsulfanyl) pyridine 3 carboxylate (CAS No. 1203 206 29) is a multifaceted organic compound with significant potential in pharmaceuticals and materials science. Its unique structure and versatile functional groups make it an intriguing subject for ongoing research and development efforts.

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